5-cyclopropyl-1-(2-methylpropyl)-1H-pyrazol-4-amine
CAS No.: 1006496-43-0
Cat. No.: VC7096519
Molecular Formula: C10H17N3
Molecular Weight: 179.267
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1006496-43-0 |
---|---|
Molecular Formula | C10H17N3 |
Molecular Weight | 179.267 |
IUPAC Name | 5-cyclopropyl-1-(2-methylpropyl)pyrazol-4-amine |
Standard InChI | InChI=1S/C10H17N3/c1-7(2)6-13-10(8-3-4-8)9(11)5-12-13/h5,7-8H,3-4,6,11H2,1-2H3 |
Standard InChI Key | BRZBGPSXHZYSSN-UHFFFAOYSA-N |
SMILES | CC(C)CN1C(=C(C=N1)N)C2CC2 |
Introduction
Chemical Identity and Structural Properties
IUPAC Nomenclature and Molecular Formula
The systematic IUPAC name for this compound is 5-cyclopropyl-1-(2-methylpropyl)-1H-pyrazol-4-amine, reflecting its pyrazole core substituted with a cyclopropyl group (C₃H₅) at position 5 and a 2-methylpropyl (isobutyl, C₄H₉) group at position 1 . The molecular formula is C₁₀H₁₇N₃, with a calculated molecular weight of 179.26 g/mol .
Table 1: Key Chemical Identifiers
Property | Value | Source |
---|---|---|
CAS Registry Number | 1006496-43-0 | |
Molecular Formula | C₁₀H₁₇N₃ | |
Molecular Weight | 179.26 g/mol | |
Synonyms | 1-(butan-2-yl)-5-cyclopropyl-1H-pyrazol-4-amine |
Structural Features and Stereochemistry
The compound’s pyrazole ring (a five-membered aromatic heterocycle with two adjacent nitrogen atoms) is substituted at positions 1 and 5. The 2-methylpropyl group at position 1 introduces branching, while the cyclopropyl group at position 5 adds steric hindrance and electronic effects. The amine group at position 4 enhances reactivity, enabling participation in hydrogen bonding and nucleophilic substitutions .
Synthesis and Production
Industrial-Scale Considerations
Industrial production would prioritize cost-effective reagents, optimized reaction conditions (e.g., temperature, solvent selection), and purification techniques such as column chromatography or recrystallization. Scalability challenges may arise from the cyclopropanation step, which often requires precise control to avoid side reactions .
Applications in Pharmaceutical Research
Parameter | Description | Source |
---|---|---|
Storage Conditions | -20°C for long-term storage; -4°C for 1–2 weeks | |
Hazard Statements | H303, H313, H333 | |
First-Aid Measures | Flush eyes with water; seek medical attention |
Waste Disposal
Post-experimental waste must be segregated and disposed of via certified biological waste management services to prevent environmental contamination .
Research Gaps and Future Directions
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